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Compound of Interest

Compound Name: 4-(Imidazol-1-yl)phenol

Cat. No.: B155665 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-(Imidazol-1-yl)phenol, a heterocyclic aromatic compound, is of significant interest in various

biochemical applications. It is notably utilized as a highly potent signal enhancer in horseradish

peroxidase (HRP)-catalyzed luminol-based chemiluminescence immunoassays, leading to

increased sensitivity and signal stability.[1][2][3] Its phenolic structure also allows for its use in

studies evaluating the estrogenicity of xenobiotic compounds.[4][5] A thorough understanding

of its solubility in different solvents is crucial for its effective use in these applications, as well as

for formulation, storage, and handling in research and development.

This technical guide provides a comprehensive overview of the solubility of 4-(Imidazol-1-
yl)phenol, including available quantitative data, detailed experimental protocols for solubility

determination, and visualizations of its role in key applications.

Physicochemical Properties
A summary of the key physicochemical properties of 4-(Imidazol-1-yl)phenol is presented in

the table below.
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Property Value Reference

CAS Number 10041-02-8

Molecular Formula C₉H₈N₂O

Molecular Weight 160.17 g/mol

Appearance Powder

Melting Point 204-206 °C [4]

Predicted Water Solubility 2.41 mg/mL

Solubility Data
The solubility of 4-(Imidazol-1-yl)phenol is a critical parameter for its application in various

assays. The available quantitative and qualitative solubility data are summarized below.
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Solvent Solubility
Temperatur
e

Method Notes Reference

Dimethyl

Sulfoxide

(DMSO)

200 mg/mL Not Specified Experimental

Requires

sonication;

hygroscopic

nature of

DMSO can

affect

solubility.

Dimethylform

amide (DMF)

Soluble at

0.2% (w/v)
Not Specified Experimental

This

concentration

was found to

be optimal for

its enhancing

effect in a

chemilumines

cence assay.

[3][6][7]

Acetone Soluble Not Specified Experimental

Used as a

solvent for

preparing

solutions for

chemilumines

cence

assays.

[3][6][7]

Acetonitrile Soluble Not Specified Experimental

Used as a

solvent for

preparing

solutions for

chemilumines

cence

assays.

[3][6][7]

Methanol Soluble Not Specified Experimental Used as a

solvent for

preparing

solutions for

[3][6][7]
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chemilumines

cence

assays.

Water 2.41 mg/mL Not Specified Predicted

This value is

based on

computationa

l prediction.

Experimental Protocols for Solubility Determination
Standardized methods are essential for obtaining reliable and reproducible solubility data. The

following protocol outlines a general procedure for determining the equilibrium solubility of a

solid compound like 4-(Imidazol-1-yl)phenol using the shake-flask method, which is a widely

accepted technique.

Objective: To determine the saturation concentration of 4-(Imidazol-1-yl)phenol in a specific

solvent at a controlled temperature.

Materials:

4-(Imidazol-1-yl)phenol (solid)

Solvent of interest (e.g., water, ethanol, DMSO)

Thermostatically controlled shaker or incubator

Analytical balance

Vials with screw caps

Syringe filters (e.g., 0.22 µm PTFE)

High-Performance Liquid Chromatography (HPLC) system with a suitable column and

detector, or a UV-Vis spectrophotometer

Volumetric flasks and pipettes
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Procedure:

Preparation of Standard Solutions:

Accurately weigh a known amount of 4-(Imidazol-1-yl)phenol and dissolve it in the

chosen solvent to prepare a stock solution of known concentration.

Perform serial dilutions of the stock solution to create a series of standard solutions of

decreasing concentrations. These will be used to generate a calibration curve.

Equilibration (Shake-Flask Method):

Add an excess amount of solid 4-(Imidazol-1-yl)phenol to a vial containing a known

volume of the solvent. The presence of undissolved solid is crucial to ensure that the

solution reaches saturation.

Seal the vial tightly to prevent solvent evaporation.

Place the vial in a thermostatically controlled shaker set to the desired temperature (e.g.,

25 °C or 37 °C).

Agitate the mixture for a sufficient period (typically 24-72 hours) to allow the system to

reach equilibrium. The time required may need to be determined empirically.

Sample Preparation:

After equilibration, allow the vial to stand undisturbed at the set temperature for a short

period to allow the excess solid to settle.

Carefully withdraw a sample of the supernatant using a syringe.

Immediately filter the sample through a syringe filter to remove all undissolved particles.

This step is critical to prevent artificially high solubility readings.

Dilute the filtered saturated solution with the solvent to a concentration that falls within the

linear range of the analytical method.

Quantification:
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Analyze the standard solutions and the diluted sample solution using a validated analytical

method (e.g., HPLC or UV-Vis spectroscopy).

For HPLC analysis, inject a known volume of each standard and the sample onto the

column and record the peak area.

For UV-Vis analysis, measure the absorbance of the standards and the sample at the

wavelength of maximum absorbance (λmax) for 4-(Imidazol-1-yl)phenol.

Construct a calibration curve by plotting the analytical signal (peak area or absorbance)

versus the concentration of the standard solutions.

Use the calibration curve to determine the concentration of 4-(Imidazol-1-yl)phenol in the

diluted sample.

Calculation of Solubility:

Calculate the concentration of the original saturated solution by multiplying the determined

concentration by the dilution factor.

Express the solubility in appropriate units, such as mg/mL or mol/L.

Visualizations: Applications of 4-(Imidazol-1-
yl)phenol
The following diagrams illustrate the role of 4-(Imidazol-1-yl)phenol in its key applications.
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Enhanced Chemiluminescence Immunoassay Workflow
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Caption: Workflow of an ELISA utilizing 4-(Imidazol-1-yl)phenol as an enhancer.
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Estrogen Receptor Signaling Pathway Perturbation
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Caption: Estrogen receptor signaling pathway relevant to xenoestrogen assays.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 10 Tech Support

https://www.benchchem.com/product/b155665?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155665?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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